Cas no 101097-55-6 (1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one)

• Product Name: 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one
• CAS No: 101097-55-6
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD11615498
• CID: 2139255
• PubChem ID: 268550
• Update Time: 2025-06-14

1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-phenylsulfonyl-1,2,3,4-tetrahydroquinolin-4-one
• 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one
• CS-0342516
• AKOS013634361
• NSC108813
• 1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-4-one
• 1-(benzenesulfonyl)-2,3-dihydroquinolin-4-one
• DB-312339
• 101097-55-6
• MFCD11615498
• AS-0393
• NSC-108813
• SB30101

• MDL： MFCD11615498
• Inchi： 1S/C15H13NO3S/c17-15-10-11-16(14-9-5-4-8-13(14)15)20(18,19)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： MKABNGBQIWPEOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC=CC=2C(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 287.061614g/mol
• Monoisotopic Mass: 287.061614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.3g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one

Research Brief on 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one (CAS: 101097-55-6): Recent Advances and Applications

1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one (CAS: 101097-55-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the compound's structural versatility, which allows for modifications to enhance its bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one exhibit promising inhibitory effects against specific kinase targets involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate these interactions, suggesting its potential as a scaffold for anti-inflammatory drug development.

Another area of interest is the compound's role in cancer research. A preprint article from BioRxiv (2024) reported that 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one derivatives could selectively target tumor cells by modulating apoptosis-related proteins. The research team utilized high-throughput screening and proteomic analysis to identify the compound's mechanism of action, revealing its ability to disrupt mitochondrial function in cancer cells while sparing normal cells.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method using palladium-based catalysts, which improved the scalability of its production. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these limitations through structural optimization and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into viable therapeutic candidates.

In conclusion, 1-Benzenesulfonyl-2,3-dihydro-1H-quinolin-4-one (CAS: 101097-55-6) represents a versatile and pharmacologically relevant scaffold with applications in inflammation and oncology. Continued research into its derivatives and mechanisms of action will likely uncover additional therapeutic opportunities, positioning it as a valuable asset in the drug discovery pipeline.